Cas no 1105218-99-2 (1-[6-(2-methylphenyl)pyridazin-3-yl]-N-[(pyridin-3-yl)methyl]piperidine-4-carboxamide)

1-[6-(2-methylphenyl)pyridazin-3-yl]-N-[(pyridin-3-yl)methyl]piperidine-4-carboxamide is a structurally complex small molecule featuring a pyridazine core linked to a piperidine-4-carboxamide moiety, with additional aromatic substitutions. This compound exhibits potential as a bioactive intermediate or pharmacophore in medicinal chemistry, given its hybrid heterocyclic framework, which may confer selective binding affinity for biological targets. The presence of both pyridazine and pyridine rings enhances its ability to engage in hydrogen bonding and π-π stacking interactions, while the flexible piperidine spacer improves solubility and conformational adaptability. Such characteristics make it a promising candidate for further investigation in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. Its synthetic versatility also allows for derivatization to optimize pharmacokinetic properties.
1-[6-(2-methylphenyl)pyridazin-3-yl]-N-[(pyridin-3-yl)methyl]piperidine-4-carboxamide structure
1105218-99-2 structure
Product Name:1-[6-(2-methylphenyl)pyridazin-3-yl]-N-[(pyridin-3-yl)methyl]piperidine-4-carboxamide
CAS No:1105218-99-2
MF:C23H25N5O
MW:387.477504491806
CID:5759766
Update Time:2025-06-14

1-[6-(2-methylphenyl)pyridazin-3-yl]-N-[(pyridin-3-yl)methyl]piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-[6-(2-methylphenyl)pyridazin-3-yl]-N-(pyridin-3-ylmethyl)piperidine-4-carboxamide
    • 1-[6-(2-methylphenyl)pyridazin-3-yl]-N-[(pyridin-3-yl)methyl]piperidine-4-carboxamide
    • Inchi: 1S/C23H25N5O/c1-17-5-2-3-7-20(17)21-8-9-22(27-26-21)28-13-10-19(11-14-28)23(29)25-16-18-6-4-12-24-15-18/h2-9,12,15,19H,10-11,13-14,16H2,1H3,(H,25,29)
    • InChI Key: ZWYYCLDZWVWJHV-UHFFFAOYSA-N
    • SMILES: N1(C2=NN=C(C3=CC=CC=C3C)C=C2)CCC(C(NCC2=CC=CN=C2)=O)CC1

1-[6-(2-methylphenyl)pyridazin-3-yl]-N-[(pyridin-3-yl)methyl]piperidine-4-carboxamide Pricemore >>

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Additional information on 1-[6-(2-methylphenyl)pyridazin-3-yl]-N-[(pyridin-3-yl)methyl]piperidine-4-carboxamide

Comprehensive Overview of 1-[6-(2-methylphenyl)pyridazin-3-yl]-N-[(pyridin-3-yl)methyl]piperidine-4-carboxamide (CAS No. 1105218-99-2)

1-[6-(2-methylphenyl)pyridazin-3-yl]-N-[(pyridin-3-yl)methyl]piperidine-4-carboxamide (CAS No. 1105218-99-2) is a sophisticated organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyridazine and piperidine moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The molecular structure of 1-[6-(2-methylphenyl)pyridazin-3-yl]-N-[(pyridin-3-yl)methyl]piperidine-4-carboxamide features a pyridazin-3-yl group linked to a 2-methylphenyl substituent, combined with a piperidine-4-carboxamide backbone. This arrangement is critical for its interactions with biological targets, such as enzymes or receptors, making it a promising candidate for therapeutic applications. Recent studies have highlighted its potential in addressing neurological disorders and inflammatory conditions, aligning with current trends in precision medicine.

In the context of drug design, the compound's CAS No. 1105218-99-2 serves as a key identifier for researchers and regulatory bodies. Its synthetic pathway often involves multi-step organic reactions, including amide coupling and heterocyclic ring formation, which are topics of high interest in medicinal chemistry forums. The growing demand for small-molecule inhibitors and modulators has further propelled investigations into this compound's efficacy and safety profile.

From an industrial perspective, 1-[6-(2-methylphenyl)pyridazin-3-yl]-N-[(pyridin-3-yl)methyl]piperidine-4-carboxamide is often discussed in relation to intellectual property and patent landscapes. Companies specializing in pharmaceutical innovation are actively filing patents for derivatives of this compound, underscoring its commercial viability. Additionally, its role in high-throughput screening (HTS) assays makes it a valuable tool for identifying novel drug candidates.

Environmental and sustainability considerations are also relevant when discussing CAS No. 1105218-99-2. The compound's synthesis often requires green chemistry approaches to minimize waste and reduce hazardous byproducts. This aligns with the broader industry shift toward eco-friendly synthesis methods, a topic frequently searched by professionals in chemical engineering and process optimization.

In summary, 1-[6-(2-methylphenyl)pyridazin-3-yl]-N-[(pyridin-3-yl)methyl]piperidine-4-carboxamide represents a compelling area of research at the intersection of organic chemistry, pharmacology, and biotechnology. Its structural complexity and potential applications continue to inspire innovation, making it a subject of enduring interest in both academic and industrial settings.

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